Cas no 1806758-78-0 (4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806758-78-0
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4842724
• Update Time: 2025-11-01

4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)5-4(6(9,10)11)2(16(17)18)1-3(15-5)21-7(12,13)14/h1H
• InChI Key： FQFIOCJHHVEYDO-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=C(C=C(N=1)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.4
• Topological Polar Surface Area: 111

Additional information on 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride

Introduction to 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806758-78-0)

4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1806758-78-0, belongs to the class of pyridine derivatives, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple fluorinated substituents and a nitro group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a pyridine core substituted with a nitro group at the 4-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 3-position. Additionally, the 2-position of the pyridine ring is functionalized with a sulfonyl chloride group. This specific arrangement of substituents enhances the compound's utility as a building block in the synthesis of more complex molecules. The sulfonyl chloride moiety, in particular, is known for its reactivity in nucleophilic substitution reactions, which is crucial for constructing heterocyclic compounds and other pharmacologically relevant structures.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of multiple fluorine atoms into the pyridine ring can significantly modulate the electronic properties of the molecule, leading to more potent and selective interactions with enzymes and receptors. This has made such compounds particularly attractive for drug discovery efforts targeting neurological disorders, inflammatory diseases, and cancer.

One of the most compelling aspects of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride is its potential as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop new scaffolds for small-molecule drugs that exhibit promising biological activity. For instance, studies have demonstrated its utility in generating derivatives with inhibitory effects on specific kinases and other enzymes implicated in disease pathways. The trifluoromethyl group, in particular, has been shown to improve lipophilicity and metabolic stability, which are critical factors in drug design.

The compound's reactivity also makes it valuable for exploring new synthetic methodologies. The sulfonyl chloride functionality allows for facile introduction of sulfonamide linkages, which are prevalent in many bioactive molecules. This capability has been exploited in constructing peptidomimetics and other protein-targeting agents. Furthermore, the nitro group can be reduced to an amine or converted into other functional groups, providing additional synthetic handles for further derivatization.

Recent advances in computational chemistry have also highlighted the importance of 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can be engineered to interact with specific pockets on target proteins through hydrogen bonding networks and hydrophobic interactions. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles and reduced off-target effects.

The agrochemical sector has also benefited from the use of this compound as a precursor for developing novel pesticides and herbicides. Fluorinated pyridines are known to exhibit enhanced stability against environmental degradation, making them ideal candidates for long-lasting agricultural applications. Researchers have reported on its role in synthesizing compounds that target plant pathogens without harming beneficial flora, thereby contributing to sustainable farming practices.

From a synthetic chemistry perspective, 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride exemplifies the power of fluorinated heterocycles in enabling complex organic transformations. Its unique reactivity profile has been harnessed to develop efficient synthetic routes to other valuable intermediates used in both pharmaceuticals and specialty chemicals. The ability to precisely control regioselectivity through careful functional group design underscores its importance as a tool in modern synthetic organic chemistry.

In conclusion, 4-Nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806758-78-0) is a multifaceted compound with significant applications across multiple domains of chemical research. Its structural features make it an excellent candidate for drug discovery efforts aimed at developing next-generation therapeutics, while its synthetic versatility ensures its continued relevance as an intermediate in organic synthesis. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in both academic and industrial settings.